Cas no 54815-22-4 (3,9-Dithiaundecane)

• Product Name: 3,9-Dithiaundecane
• CAS No: 54815-22-4
• MF: C₉H₂₀S₂
• MW: 192.385100364685
• CID: 2186675
• PubChem ID: 554590
• Update Time: 2025-04-21

3,9-Dithiaundecane Chemical and Physical Properties

Names and Identifiers

• 3,9-Dithiaundecane
• 1,5-bis(ethylsulfanyl)pentane
• SCHEMBL9007915
• DTXCID50290297
• DTXSID50339216
• Pentane, 1,5-bis(ethylthio)-
• 1,5-Bis(ethylsulfanyl)pentane #
• DB-304304
• 54815-22-4

• Inchi： 1S/C9H20S2/c1-3-10-8-6-5-7-9-11-4-2/h3-9H2,1-2H3
• InChI Key： OHQCQYMEDAANNT-UHFFFAOYSA-N
• SMILES： S(CC)CCCCCSCC

Computed Properties

• Exact Mass: 192.10064299g/mol
• Monoisotopic Mass: 192.10064299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 56.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers